Cas no 2229121-93-9 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine
• CAS No: 2229121-93-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6058463
• PubChem ID: 165710188
• Update Time: 2025-10-30

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine
• [1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentyl]methanamine
• EN300-1783994
• 2229121-93-9

• Inchi： 1S/C14H19NO2/c15-10-14(7-3-4-8-14)13-9-16-11-5-1-2-6-12(11)17-13/h1-2,5-6,13H,3-4,7-10,15H2
• InChI Key： WZTIWIQZEQVMOX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C1(CN)CCCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine (CAS No. 2229121-93-9)

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine, with the CAS number 2229121-93-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxines and cyclopentylamines, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine consists of a cyclopentyl ring attached to a benzodioxine moiety through a methylene bridge. The benzodioxine ring is a six-membered ring with two oxygen atoms at the 1 and 4 positions, which imparts unique chemical and biological properties to the molecule. The cyclopentyl ring, on the other hand, adds conformational flexibility and hydrophobicity, contributing to its pharmacological profile.

Recent studies have highlighted the potential of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By interacting with specific receptors or transporters, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine has also been investigated for its anti-inflammatory properties. Inflammatory responses are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have demonstrated that this compound can inhibit key inflammatory pathways, such as the NF-κB signaling cascade. This inhibition can lead to reduced production of pro-inflammatory cytokines and chemokines, thereby ameliorating inflammation and associated symptoms.

The pharmacokinetic properties of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preliminary data suggest that it has favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. However, further studies are needed to fully characterize its pharmacokinetic profile and identify any potential drug-drug interactions.

Safety and toxicity assessments are essential components of drug development. Initial toxicity studies on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine have shown promising results. The compound appears to have a good safety margin in preclinical models, with no significant adverse effects observed at therapeutic doses. However, comprehensive safety evaluations in humans are required to ensure its long-term safety and efficacy.

The synthetic route for producing 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine is well-established in the literature. The synthesis typically involves several steps, including the formation of the benzodioxine ring from appropriate precursors and the subsequent coupling with a cyclopentyl derivative. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclopentylmethanamine (CAS No. 2229121-93-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data become available from clinical trials and further studies, this compound may emerge as a valuable addition to the pharmaceutical arsenal for treating neurological disorders and inflammatory conditions.